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Compound of Interest

Compound Name: Tinospinoside C

Cat. No.: B1150658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tinospinoside C is a diterpenoid glycoside isolated from plants of the Tinospora genus,

notably Tinospora cordifolia and Tinospora sinensis.[1] As a distinct chemical entity within a

complex plant matrix, the accurate identification and quantification of Tinospinoside C are

paramount for the quality control, standardization, and elucidation of the pharmacological

properties of herbal extracts and formulations. This document provides detailed protocols for

the use of Tinospinoside C as a reference standard in High-Performance Liquid

Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC)

analysis.

Chemical Profile of Tinospinoside C:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1150658?utm_src=pdf-interest
https://www.benchchem.com/product/b1150658?utm_src=pdf-body
https://medium.com/@mhatrep/create-a-flowchart-using-graphviz-dot-4cadb033b40d
https://www.benchchem.com/product/b1150658?utm_src=pdf-body
https://www.benchchem.com/product/b1150658?utm_src=pdf-body
https://www.benchchem.com/product/b1150658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1383977-51-2[1][2]

Molecular Formula C₂₇H₃₆O₁₂[1]

Molecular Weight 552.58 g/mol [3]

Purity (Typical) >98%[3]

[M-H]⁻ (for MS) 551.21155[4]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC-
UV/DAD) Method for Quantification of Tinospinoside C
This protocol outlines a reverse-phase HPLC method for the quantitative determination of

Tinospinoside C in plant extracts.

1.1. Materials and Reagents:

Tinospinoside C reference standard (>98% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (AR grade)

Plant extract containing Tinospinoside C

0.45 µm syringe filters

1.2. Instrumentation:

HPLC system with a UV/Diode Array Detector (DAD)
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RP-18 column (e.g., 250 x 4.6 mm, 5 µm particle size)[5]

Analytical balance

Volumetric flasks and pipettes

1.3. Preparation of Standard Solutions:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Tinospinoside C reference

standard and dissolve in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol

to obtain concentrations ranging from 10 to 200 µg/mL. These will be used to construct the

calibration curve.

1.4. Preparation of Sample Solution:

Accurately weigh 1 g of the dried, powdered plant material.

Extract with 50 mL of 70% ethanol by sonication for 30 minutes, followed by reflux extraction

for 2 hours.

Filter the extract and evaporate the solvent under reduced pressure.

Reconstitute the dried extract in 10 mL of methanol.

Filter the solution through a 0.45 µm syringe filter prior to injection.

1.5. Chromatographic Conditions:
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Parameter Condition

Column RP-18, 250 x 4.6 mm, 5 µm[5]

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid

Gradient Elution
0-10 min: 10-30% B10-25 min: 30-60% B25-30

min: 60-10% B

Flow Rate 1.0 mL/min[6]

Column Temperature 25°C

Detection Wavelength
220 nm (based on UV absorbance of similar

diterpenoids)

Injection Volume 10 µL

1.6. Data Analysis:

Construct a calibration curve by plotting the peak area of the Tinospinoside C standard

against its concentration.

Determine the concentration of Tinospinoside C in the sample extract by interpolating its

peak area on the calibration curve.

Calculate the percentage content of Tinospinoside C in the original plant material.

High-Performance Thin-Layer Chromatography (HPTLC)
Method for Quantification of Tinospinoside C
This HPTLC method provides a simpler and faster alternative for the quantification of

Tinospinoside C.

2.1. Materials and Reagents:

Tinospinoside C reference standard (>98% purity)

Toluene (AR grade)
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Ethyl acetate (AR grade)

Methanol (AR grade)

Formic acid (AR grade)

Pre-coated silica gel 60 F₂₅₄ HPTLC plates[7]

2.2. Instrumentation:

HPTLC system with an automatic sample applicator

Twin-trough developing chamber

TLC scanner with densitometric evaluation software

Hot air oven

2.3. Preparation of Standard and Sample Solutions:

Prepare standard and sample solutions as described in the HPLC protocol (Sections 1.3 and

1.4).

2.4. Chromatographic Conditions:
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Parameter Condition

Stationary Phase Pre-coated silica gel 60 F₂₅₄ HPTLC plates

Mobile Phase
Toluene: Ethyl acetate: Formic acid: Methanol

(3:4:0.8:0.7, v/v/v/v)[5]

Application Volume 5 µL per band

Development

Ascending development in a twin-trough

chamber saturated with the mobile phase for 20

minutes.

Drying
Air-dry the plate, followed by heating at 110°C

for 5 minutes.

Densitometric Scanning 254 nm in absorbance mode[8]

2.5. Data Analysis:

Scan the developed plate and record the densitograms.

Identify the band corresponding to Tinospinoside C in the sample by comparing its Rf value

with that of the standard.

Construct a calibration curve by plotting the peak area of the standard against its

concentration.

Quantify Tinospinoside C in the sample by comparing its peak area to the calibration curve.

Data Presentation
Table 1: HPLC-UV/DAD Quantitative Analysis of Tinospinoside C in Tinospora cordifolia

Extract
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Sample ID
Weight of
Plant
Material (g)

Peak Area
of
Tinospinosi
de C

Concentrati
on from
Calibration
Curve
(µg/mL)

Amount of
Tinospinosi
de C in
Extract
(mg)

% w/w of
Tinospinosi
de C in
Plant
Material

TC-01 1.012 125430 55.2 0.552 0.055%

TC-02 1.005 142310 62.8 0.628 0.062%

TC-03 1.021 131890 58.1 0.581 0.057%

Table 2: HPTLC Densitometric Analysis of Tinospinoside C in Tinospora cordifolia Extract

Sample
ID

Weight of
Plant
Material
(g)

Rf Value

Peak
Area of
Tinospino
side C

Concentr
ation
from
Calibratio
n Curve
(ng/band)

Amount
of
Tinospino
side C in
Extract
(mg)

% w/w of
Tinospino
side C in
Plant
Material

TC-01 1.012 0.45 8765 110.4 0.552 0.055%

TC-02 1.005 0.45 9987 125.6 0.628 0.063%

TC-03 1.021 0.46 9211 116.2 0.581 0.057%
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Caption: Phytochemical analysis workflow for Tinospinoside C.
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Caption: Signaling pathways modulated by Tinospora compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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